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Compound of Interest

Compound Name:
2-methoxy-2-oxoethyl 4-

hydroxybenzoate

Cat. No.: B5868557

Get Quote

Executive Technical Summary
2-Methoxy-2-oxoethyl 4-hydroxybenzoate (Predicted Formula: C₁₀H₁₀O₅ | MW: 210.18 g/mol

) is a specialized ester derivative often utilized in drug development as a prodrug linker or a

synthon for functionalized phenolic compounds. Structurally, it represents the conjugation of 4-

hydroxybenzoic acid (paraben core) with methyl glycolate via an ester linkage.

This guide provides a Predicted Safety Profile based on Structure-Activity Relationships (SAR)

and functional group analysis. As a likely New Chemical Entity (NCE) or niche intermediate with

limited direct toxicological data, researchers must treat this compound with elevated caution,

anticipating hazards associated with both phenolic esters and alpha-hydroxy acid derivatives.

Core Hazard Identification (Predicted GHS)
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Hazard Class Category
Hazard Statement
Code

Description

Skin

Corrosion/Irritation
Cat 2 H315

Causes skin irritation.

[1]

Serious Eye

Damage/Irritation
Cat 2A H319

Causes serious eye

irritation.[1]

STOT - Single

Exposure
Cat 3 H335

May cause respiratory

irritation.[1]

Sensitization, Skin Cat 1 H317

May cause an allergic

skin reaction (Paraben

moiety).

Physicochemical Profile & Stability Logic
Understanding the physical behavior of this molecule is critical for designing safe experimental

protocols. The presence of two ester groups makes this compound susceptible to hydrolysis,

which dictates storage conditions.

Predicted Properties Table
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Property Value (Predicted) Technical Implication

Physical State
White to off-white crystalline

solid

Likely forms dust; inhalation

hazard exists.

Melting Point 115°C – 130°C
Solid at room temp; handle

powders in a hood.

Solubility (Water) Low to Moderate

Hydrophobic enough to

penetrate skin; hydrolyzes

slowly in aqueous buffers.

Solubility (Organic) High (DMSO, Methanol, DCM)

Use DMSO for stock solutions;

avoid protic solvents for long-

term storage.

LogP ~1.5 – 2.0
Lipophilic; potential for dermal

absorption.

pKa (Phenol) ~8.5
Weakly acidic; forms phenolate

salts with strong bases.

Stability & Reactivity Assessment
Hydrolysis Risk: The "2-methoxy-2-oxoethyl" ester linkage is an activated ester relative to the

benzoate. Exposure to moisture or basic pH will rapidly degrade the compound into 4-

hydroxybenzoic acid and methyl glycolate (which further hydrolyzes to glycolic acid).

Incompatibility: Strong oxidizing agents, strong bases (causes saponification), and strong

acids.

Operational Protocols: Handling & Storage
Expertise Note: The following protocols are designed to mitigate the risk of "silent hydrolysis"

where the reagent degrades before use, and to prevent sensitization.

A. Storage Architecture
Temperature: Store at -20°C for long-term stability.
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Atmosphere: Store under inert gas (Argon or Nitrogen). The alpha-keto ester moiety can be

moisture-sensitive.

Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and cap

leaching.

B. Experimental Handling (Step-by-Step)
Equilibration: Allow the vial to warm to room temperature before opening to prevent water

condensation on the cold solid (hygroscopic risk).

Weighing: Perform all weighing operations inside a Chemical Fume Hood. Use an anti-static

gun if the powder is fluffy to prevent aerosolization.

Solubilization:

Preferred Solvent: Anhydrous DMSO or DMF.

Avoid: Alcohols (unless used immediately) to prevent transesterification.

Waste Disposal: Segregate as Halogen-Free Organic Waste. Do not mix with strong bases in

the waste stream to avoid exothermic hydrolysis.

Toxicological Context & Metabolic Fate
Trustworthiness: This section explains the "Why" behind the toxicity, tracing the molecule's

breakdown in a biological system.

Upon entering a physiological system (or unintended ingestion/absorption), 2-methoxy-2-
oxoethyl 4-hydroxybenzoate acts as a "double ester" prodrug.

Metabolic Pathway Visualization
The following diagram illustrates the sequential hydrolysis that generates the active irritants.
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Caption: Figure 1. Predicted metabolic hydrolysis pathway showing the generation of acidic

and toxic byproducts (Glycolic acid and Methanol).

Toxicological Implications[1]
Paraben Sensitivity: The 4-hydroxybenzoate core is a known contact allergen. Repeated

dermal exposure may induce sensitization (Type IV hypersensitivity).

Local Irritation: Methyl glycolate is a potent irritant to mucous membranes. Inhalation of dust

may cause severe respiratory distress.

Systemic Toxicity: While low doses are likely metabolically cleared, high-dose exposure

releases methanol (neurotoxic) and glycolic acid (nephrotoxic).

Emergency Response Decision Tree
Self-Validating System: This workflow ensures rapid, logical decision-making during an

exposure event.
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Exposure Incident Detected

Identify Exposure Route

Dermal/Skin Contact Eye Contact Inhalation

1. Remove Contaminated Clothing
2. Wash with Soap & Water (15 min)

3. Monitor for Redness (Sensitization)

1. Irrigate with Saline/Water (15 min)
2. Remove Contact Lenses

3. Seek Ophthalmologist (Corneal Risk)

1. Move to Fresh Air
2. Oxygen if breathing difficult

3. Treat for Bronchospasm

Medical Review:
Monitor for Methanol/Glycolate toxicity

if exposure was large (>1g)

Click to download full resolution via product page

Caption: Figure 2. Emergency response logic flow for exposure to 2-methoxy-2-oxoethyl 4-
hydroxybenzoate.

Regulatory & Compliance Data
CAS Number (Provisional): Not widely listed; search by structure or CAS 99-96-7 (Parent

Acid) for analog data.

TSCA Status: Likely Research & Development (R&D) Exemption only. Not for commercial

use without PMN.
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REACH: Not registered. Treat as TBD (To Be Determined) hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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